Cas no 90278-33-4 ([1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]-)

• Product Name: [1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]-
• CAS No: 90278-33-4
• MF: C₂₂H₃₁F₃O
• MW: 368.476157426834
• CID: 790364
• PubChem ID: 71429443
• Update Time: 2025-04-19

[1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-ol, 4'-propyl-4-[4-(trifluoromethyl)phenyl]-
• 4-(4-propylcyclohexyl)-1-[4-(trifluoromethyl)phenyl]cyclohexan-1-ol
• SCHEMBL18472678
• 90278-33-4
• DTXSID50848131
• 3~4~-Propyl-1~4~-(trifluoromethyl)-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol

• Inchi： 1S/C22H31F3O/c1-2-3-16-4-6-17(7-5-16)18-12-14-21(26,15-13-18)19-8-10-20(11-9-19)22(23,24)25/h8-11,16-18,26H,2-7,12-15H2,1H3
• InChI Key： IQBSKCQDRBJZRG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(CCC(CC1)C1CCC(CCC)CC1)O)(F)F

Computed Properties

• Exact Mass: 368.23270009g/mol
• Monoisotopic Mass: 368.23270009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 20.2Ų